Cas no 1704969-19-6 ((3S)-3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1704969-19-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6087064
• PubChem ID: 103569980
• Update Time: 2025-05-20

(3S)-3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid
• 1704969-19-6
• EN300-1284192

• Inchi： 1S/C8H13N3O2/c1-2-11-5-6(4-10-11)7(9)3-8(12)13/h4-5,7H,2-3,9H2,1H3,(H,12,13)/t7-/m0/s1
• InChI Key： IPTLXUPEAOMJMZ-ZETCQYMHSA-N
• SMILES： OC(C[C@@H](C1C=NN(CC)C=1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid

Introduction to (3S)-3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic Acid (CAS No: 1704969-19-6)

The compound (3S)-3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid with CAS No: 1704969-19-6 is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in medicinal chemistry.

Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The (3S)-configuration of this compound is particularly interesting as it highlights the stereochemical importance in determining its pharmacological properties. Recent studies have shown that the stereochemistry of such molecules can significantly influence their bioavailability, efficacy, and toxicity profiles.

The synthesis of (3S)-3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid involves a series of stereoselective reactions, which are critical for obtaining the desired enantiomer. Researchers have employed advanced methodologies such as asymmetric catalysis and chiral resolution to achieve high enantiomeric excess in the synthesis process. These techniques not only ensure the purity of the compound but also pave the way for its potential use in chiral drug design.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. It has been evaluated for its potential as an antidepressant, anxiolytic, and neuroprotective agent. Recent findings suggest that it interacts with serotonin and dopamine pathways, making it a potential candidate for treating mood disorders and neurodegenerative diseases.

The pyrazole ring in this molecule plays a crucial role in its pharmacokinetic properties. The presence of the ethyl group at position 1 of the pyrazole ring enhances its lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body. Additionally, the amino group at position 3 contributes to hydrogen bonding capabilities, further influencing its solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinities with various therapeutic targets, such as GABA receptors and monoamine transporters. Such computational approaches are instrumental in guiding further optimization of the molecule for therapeutic applications.

Moreover, the (S)-configuration of this compound has been linked to reduced off-target effects compared to its (R)-counterpart. This stereochemical specificity is a critical factor in minimizing adverse effects and improving patient outcomes. Ongoing clinical trials are currently assessing its safety and efficacy in human subjects.

In conclusion, (3S)-3-amino-3-(1-ethyl-1H-pyrazol-4-yli)propanoic acid (CAS No: 1704969